Cas no 63685-01-8 (S-(1-phenyl-1H-tetrazol-5-yl) methanesulfonothioate)

• Product Name: S-(1-phenyl-1H-tetrazol-5-yl) methanesulfonothioate
• CAS No: 63685-01-8
• MF: C₈H₈N₄O₂S₂
• MW: 256.304718017578
• CID: 2791370
• PubChem ID: 3486069
• Update Time: 2025-04-21

S-(1-phenyl-1H-tetrazol-5-yl) methanesulfonothioate Chemical and Physical Properties

Names and Identifiers

• 63685-01-8
• STK013495
• S-(1-phenyl-1H-tetrazol-5-yl) methanesulfonothioate
• DTXSID00392937
• AKOS005377113
• 5-(METHANESULFONYLSULFANYL)-1-PHENYL-1,2,3,4-TETRAZOLE

• Inchi： 1S/C8H8N4O2S2/c1-16(13,14)15-8-9-10-11-12(8)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： VDKUMSRXEDMOAE-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)SC1=NN=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.00886786Da
• Monoisotopic Mass: 256.00886786Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 111Ų